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Compound of Interest

Compound Name: 4-Aminoisoxazole hydrochloride

Cat. No.: B111110 Get Quote

CAS Number: 108511-98-4

This in-depth technical guide provides a comprehensive overview of 4-Aminoisoxazole
hydrochloride, a key building block in medicinal chemistry. Tailored for researchers, scientists,

and drug development professionals, this document details its chemical properties, synthesis,

and significant applications in the development of novel therapeutics.

Chemical and Physical Properties
4-Aminoisoxazole hydrochloride is a brown solid that serves as an important intermediate in

the synthesis of various pharmaceutical compounds.[1] Its fundamental properties are

summarized below for easy reference.

Property Value Source

Molecular Formula C₃H₄N₂O·HCl [2][3]

Molecular Weight 120.54 g/mol [2][3][4]

Appearance Brown solid [1]

Purity ≥95% [2][5]

Storage Conditions Inert atmosphere, 2-8°C [4]
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Synthesis of 4-Aminoisoxazole Hydrochloride
The synthesis of 4-Aminoisoxazole hydrochloride is a multi-step process that is crucial for its

application in further chemical reactions. A common and mild synthesis method involves the

nitration of isoxazole followed by a reduction and salt formation.[1]

Experimental Protocol: A Mild Synthesis Method[1]
This protocol outlines a mild synthesis method for 4-Aminoisoxazole hydrochloride, as

described in patent literature.

Step 1: Nitration of Isoxazole to 4-Nitroisoxazole

Dissolve isoxazole in a mixed solvent of acetic acid and acetic anhydride.

Add ammonium nitrate in batches while controlling the temperature.

After the reaction is complete, pour the mixture into ice water.

Extract the aqueous solution with ethyl acetate.

Combine the organic phases and concentrate to obtain 4-nitroisoxazole.

Step 2: Reduction and Salt Formation

To the obtained 4-nitroisoxazole, add ethanol, concentrated hydrochloric acid, and 5%

palladium on carbon (Pd/C).

Heat and pressurize the mixture to facilitate the reaction.

Once the reaction is complete, cool the mixture to 0-10°C.

Filter the resulting solid and wash it with glacial ethanol.

The final product is 4-Aminoisoxazole hydrochloride.[1]

Synthesis Workflow
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Caption: Synthesis workflow for 4-Aminoisoxazole hydrochloride.

Applications in Drug Development
4-Aminoisoxazole and its hydrochloride salt are valuable reactants in the design and synthesis

of novel therapeutic agents. The isoxazole ring is a prominent feature in many biologically

active compounds due to its unique chemical properties.[6][7][8]

Key Applications:
HIV-1 Protease Inhibitors: 4-Aminoisoxazole is utilized as a reactant in the synthesis of

hydroxyethylene-based HIV-1 protease inhibitors that contain a heterocyclic P1''-P2'' amide

bond isostere.[9][10]

JAK3 Inhibitors: This compound is also instrumental in the development of pyrimidine

derivatives that act as Janus kinase 3 (JAK3) inhibitors.[9][10]

Protein Degrader Building Blocks: It is classified within the product family of protein degrader

building blocks, highlighting its role in targeted protein degradation technologies.[2]

General Pharmaceutical Intermediate: As a versatile intermediate, it is a starting material for

a wide range of pharmaceutical compounds.[1]
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The isoxazole moiety, in general, is found in numerous FDA-approved drugs and contributes to

a wide spectrum of biological activities, including anti-inflammatory, anticancer, and

antibacterial properties.[11][12][13] The incorporation of the isoxazole ring can enhance the

physicochemical properties of drug candidates.[6][7]

Biological Significance of the Isoxazole Moiety
The isoxazole ring is a five-membered heterocycle containing adjacent nitrogen and oxygen

atoms.[8] This structure imparts specific electronic and conformational properties that are

advantageous in drug design.
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Caption: Role of the isoxazole moiety in drug discovery.
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The diverse biological activities of isoxazole-containing compounds underscore the importance

of intermediates like 4-Aminoisoxazole hydrochloride in the generation of new chemical

entities with therapeutic potential.[12][13] Its utility as a foundational element in complex

molecule synthesis makes it a compound of significant interest to the drug discovery

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Aminoisoxazole Hydrochloride: A Technical Guide for
Drug Discovery Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111110#4-aminoisoxazole-hydrochloride-cas-
number-108511-98-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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